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Compound of Interest

Compound Name: Dibenzyl malonate

Cat. No.: B149394 Get Quote

An In-Depth Technical Guide to Dibenzyl Malonate

Dibenzyl malonate (CAS No. 15014-25-2) is a diester of malonic acid and benzyl alcohol,

widely utilized in organic synthesis as a versatile building block.[1] Its chemical structure

features a central methylene group flanked by two benzyloxycarbonyl groups. This

arrangement confers unique reactivity, making it a valuable reagent for researchers, particularly

in the fields of medicinal chemistry and drug development. The benzyl ester groups offer

stability and can be selectively removed under mild conditions, such as hydrogenolysis, which

is a key advantage in the synthesis of complex molecules.[1]

Core Properties and Identification
Dibenzyl malonate is identified by the CAS number 15014-25-2.[1][2][3] Its fundamental

properties are summarized below, providing essential data for laboratory and research

applications.
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Identifier Value Reference

CAS Number 15014-25-2 [1][2][3]

Molecular Formula C₁₇H₁₆O₄ [1][4][5]

Molecular Weight 284.31 g/mol [1][2][4]

Linear Formula CH₂(CO₂CH₂C₆H₅)₂ [2]

InChI Key
RYFCSKVXWRJEOB-

UHFFFAOYSA-N
[1][5]

EC Number 239-099-2 [2][3]

Beilstein/REAXYS 1998264 [2][5]

Physical & Chemical
Properties

Value Reference

Appearance
Clear, colorless to light yellow

liquid
[3][5][6]

Boiling Point 188 °C at 0.2 mmHg [1][3][5][6]

Density 1.137 g/mL at 25 °C [1][3][5][6]

Refractive Index (n²⁰/D) 1.546 [3][5][6]

Flash Point >230 °F (>110 °C) [3][5]

Water Solubility Sparingly soluble [3][5][6]

Solvent Miscibility
Miscible in all proportions with

ether and alcohol
[3][5][6]

pKa 11.65 ± 0.46 (Predicted) [3][5][6]

Synthesis and Purification
The synthesis of dibenzyl malonate is typically achieved through the esterification of malonic

acid with benzyl alcohol or the reaction of malonic acid with benzyl bromide in the presence of

a base.[1]
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General Experimental Protocol for Synthesis
A common laboratory-scale synthesis involves the reaction of a malonate salt with an

appropriate benzyl halide. While specific conditions may vary, a general procedure is outlined

below.

Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer and a reflux

condenser.

Reagents: Malonic acid is dissolved in a suitable solvent, and a base (e.g., sodium ethoxide,

potassium carbonate) is added to deprotonate the carboxylic acid groups.

Addition of Benzylating Agent: Benzyl bromide or benzyl chloride is added to the reaction

mixture.

Reaction Conditions: The mixture is heated to reflux and stirred for several hours to ensure

the reaction goes to completion.

Work-up: After cooling, the reaction mixture is typically diluted with water and extracted with

an organic solvent like diethyl ether or toluene.

Purification: The organic layer is washed with an aqueous solution of sodium bicarbonate

and then with water, dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.[3][5][6] The crude product is then purified by high-vacuum

distillation to yield pure dibenzyl malonate.[3][5][6]
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Diagram 1: General workflow for the synthesis of dibenzyl malonate.

Chemical Reactivity and Mechanism of Action
The utility of dibenzyl malonate in organic synthesis stems from the reactivity of the α-carbon

(the methylene group). The two adjacent electron-withdrawing ester groups increase the acidity

of the C-H bonds, allowing for easy deprotonation by a base to form a stable enolate. This

enolate acts as a potent nucleophile in a variety of chemical transformations.[1]

Key reactions involving dibenzyl malonate include:

Alkylation and Acylation: The enolate readily reacts with alkyl halides or acyl halides.

Knoevenagel Condensation: It undergoes condensation with aldehydes and ketones to form

α,β-unsaturated compounds.[3][5][6] For instance, it was used to prepare benzyl

umbelliferone-3-carboxylate via condensation with 2,4-dihydroxybenzaldehyde.[3][5][6]

Michael Addition: It can act as a Michael donor in conjugate additions to α,β-unsaturated

carbonyl compounds.[1]

Asymmetric Synthesis: It is employed in enantioselective reactions, such as in the presence

of chiral catalysts, to produce chiral molecules with high enantioselectivity.[1][3][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b149394?utm_src=pdf-body-img
https://www.benchchem.com/product/b149394?utm_src=pdf-body
https://www.benchchem.com/product/b149394?utm_src=pdf-body
https://www.benchchem.com/product/b149394
https://www.benchchem.com/product/b149394?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6222040_en.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222040.htm
https://chemdad.com/index.php?c=article&id=3278
https://m.chemicalbook.com/ProductChemicalPropertiesCB6222040_en.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222040.htm
https://chemdad.com/index.php?c=article&id=3278
https://www.benchchem.com/product/b149394
https://www.benchchem.com/product/b149394
https://m.chemicalbook.com/ProductChemicalPropertiesCB6222040_en.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222040.htm
https://chemdad.com/index.php?c=article&id=3278
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The benzyl ester groups are typically removed in the final stages of a synthesis via catalytic

hydrogenolysis (e.g., using H₂ gas and a palladium catalyst), which cleaves the benzyl-oxygen

bond to yield the corresponding carboxylic acid and toluene. This deprotection step is often

followed by decarboxylation if a monosubstituted acetic acid is the desired product.[1]
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Diagram 2: Reactivity pathway of dibenzyl malonate in synthesis.
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Applications in Drug Development
Dibenzyl malonate is a key starting material or intermediate in the synthesis of a wide array of

complex organic molecules, including active pharmaceutical ingredients (APIs). Its role as a C2

synthon is critical for building molecular frameworks.

Precursor Synthesis: It serves as a precursor in the synthesis of pharmaceuticals and

agrochemicals.[1] For example, it has been used in the preparation of tetraethyl 3,3-

bis(benzyloxycarbonyl)propylene bisphosphonate.[3][6]

Heterocyclic Chemistry: The reactivity of malonates is fundamental to the synthesis of

various heterocyclic systems, such as barbiturates and pyridopyrimidines, which are

common scaffolds in drug molecules.[7]

Enantioselective Synthesis: Its use in asymmetric reactions allows for the synthesis of chiral

drugs, where specific stereoisomers are required for therapeutic activity.[1]

Safety and Handling
Appropriate safety precautions must be taken when handling dibenzyl malonate. It is crucial to

consult the Safety Data Sheet (SDS) before use.[8]
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Hazard Information Precautionary Measures

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling

Use in a well-ventilated area.[9] Avoid contact

with skin, eyes, and clothing.[9] Wash hands

thoroughly after handling.[9]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[3][5][6]

Recommended storage is at room temperature.

[3][5][6]

Personal Protective Equipment (PPE)
Wear protective gloves, safety glasses, and a

vapor respirator as needed.[9]

Spill Response

Absorb spills with an inert material (e.g., sand,

vermiculite) and place in a suitable container for

disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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